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Audience: This document is intended for researchers, scientists, and drug development
professionals working with the neuropeptide Substance P, Free Acid.

Introduction: Substance P (SP) is an undecapeptide neuropeptide belonging to the tachykinin
family, known for its role as a neurotransmitter and neuromodulator in the central and
peripheral nervous systems.[1][2] It is the natural ligand for the neurokinin-1 (NK1) receptor, a
G-protein coupled receptor (GPCR), and is involved in processes such as inflammation, pain
transmission, and vasodilation.[2][3] The free acid form of Substance P (SP-OH) differs from
the C-terminally amidated native peptide. While some studies suggest the free acid form has
different conformational properties and may lack the biological activity of the amidated version,
it is crucial to prepare solutions correctly to maintain the peptide's integrity for any experimental
application.[4] This protocol provides detailed instructions for the dissolution, preparation, and
storage of Substance P, Free Acid solutions.

Quantitative Data Summary

The following tables summarize the key properties, solubility, and storage conditions for
Substance P, Free Acid.

Table 1: Physicochemical Properties of Substance P, Free Acid
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Property Value References
Molecular Formula Ce3H9o7N17014S [5]
Molecular Weight ~1348.65 g/mol [5]
] ] H-Arg-Pro-Lys-Pro-GIn-GlIn-
Amino Acid Sequence [2][5]
Phe-Phe-Gly-Leu-Met-OH
White to off-white lyophilized
Appearance [6]
powder
_ 295% (as determined by
Purity [51[6]
HPLC)
Table 2: Solubility Data
Solvent Concentration/Comment References
Soluble.[6] A clear, colorless
solution can be obtained at 10
Water o [1][5116]
mg/mL.[1] Use distilled water
for solutions up to 2 mg/mL.[5]
DMSO Soluble
o Recommended for solutions
Acetonitrile [5]

>2 mg/mL

0.05 M Acetic Acid

Recommended to prevent
oxidation and increase stability

in aqueous solutions.

[1]

Table 3: Storage and Stability Recommendations
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Storage Duration &
Form . References
Temperature Conditions

Store for up to 6
months at 0-5°C.[6]

Lyophilized Powder 0-5°C or -20°C Protect from light and [71[5][6]
moisture

(hygroscopic).[5]

Reconstituted Solution  +4°C Up to 5 days [6]

Up to 3 months at
-20°C.[6] Aliquot to
avoid repeated freeze-
-20°C to -70°C thaw cycles.[1][6] [1][6]
Stable below pH 8;
rapidly destroyed
above pH 8.[1]

Experimental Protocols

Objective: To provide a standardized procedure for the reconstitution of lyophilized Substance
P, Free Acid to create a stock solution of desired concentration while ensuring its stability and

integrity.

Materials and Equipment:

e Lyophilized Substance P, Free Acid vial

o Appropriate solvent (e.g., sterile distilled water, 0.05 M acetic acid, or DMSO)
» Sterile, low-protein-binding polypropylene microcentrifuge tubes

o Calibrated micropipettes and sterile tips

» Vortex mixer

e |ce bucket
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Protocol A: Reconstitution in Sterile Water

This protocol is suitable for preparing agueous solutions for immediate use or short-term
storage.

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial.

o Calculation: Determine the volume of sterile water required to achieve the desired stock
solution concentration.

o Example: To prepare a 1 mg/mL (1000 pg/mL) stock solution from a 1 mg vial, add 1 mL of
sterile water.

o Reconstitution: Briefly centrifuge the vial to ensure all powder is at the bottom. Carefully
uncap the vial and add the calculated volume of sterile water using a calibrated pipette.

o Dissolution: Cap the vial and mix by gently vortexing for 10-15 seconds. Visually inspect to
ensure the solution is clear and all solid has dissolved.

» Aliquoting and Storage: For storage, dispense the solution into smaller, single-use aliquots in
low-protein-binding polypropylene tubes. Store immediately as recommended in Table 3.

Protocol B: Reconstitution for Enhanced Stability
(Aqueous)

Due to the methionine residue, Substance P is susceptible to oxidation in aqueous solutions,
which can lead to loss of biological activity.[1] Using a slightly acidic buffer can significantly
improve stability.[1]

o Equilibration & Calculation: Follow steps 1 and 2 from Protocol A, but substitute sterile 0.05
M acetic acid for sterile water.

e Reconstitution & Dissolution: Follow steps 3 and 4 from Protocol A, using the acetic acid
solution as the solvent.
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» Aliquoting and Storage: Dispense into single-use aliquots and store at -20°C or -70°C for
long-term use.[1]

Note: Adding 1% Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA) to the solution
can further enhance stability.[1]

Visualized Workflows and Pathways
Experimental Workflow for Solution Preparation

The following diagram illustrates the general workflow for preparing Substance P, Free Acid
solution from a lyophilized powder.
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Preparation Steps

Receive Lyophilized
Substance P Vial

l

Equilibrate Vial
to Room Temperature

l

Select Appropriate
Solvent (e.g., Water, Acetic Acid)

:

Add Calculated
Solvent Volume to Vial

Dissolutiori& Storage

Gently Vortex
to Dissolve

l

Dispense into Single-Use
Aliquots

:

Store Aliquots at
Recommended Temperature
(-20°C to -70°C)

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Substance P, Free Acid solution.
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Substance P Signaling Pathway via NK1 Receptor

Substance P exerts its primary effects by binding to the NK1 receptor, which initiates a G-
protein-mediated signaling cascade.[3]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.mdpi.com/1422-0067/23/2/750
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12430944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Membrane

Substance P

binds

NK1 Receptor

(GPCR)

activates

G-protein
(Ga/11)

lactivates

Phospholipase C
(PLC)

cleaves

Cytosol

PIP2

AN
/ '

1 Intracellular Caz* PKC

N

NF-kB Activation

Pro-inflammatory

Cytokine Production
(IL-1, IL-6, TNF-a)

Click to download full resolution via product page

Caption: Substance P signaling through the NK1 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b12430944?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/981/953/s6883pis.pdf
https://en.wikipedia.org/wiki/Substance_P
https://www.mdpi.com/1422-0067/23/2/750
https://www.medchemexpress.com/Substance_P,_Free_Acid.html
https://www.abbiotec.com/peptides/substance-p-free-acid
https://phoenixpeptide.com/products/substance-p-free-acid-human-rat-mouse/
https://www.innopep.com/products/new-peptide-products/substance-p-free-acid
https://www.benchchem.com/product/b12430944/docs#application-note-protocol-for-dissolving-and-preparing-substance-p-free-acid-solution
https://www.benchchem.com/product/b12430944/docs#application-note-protocol-for-dissolving-and-preparing-substance-p-free-acid-solution
https://www.benchchem.com/product/b12430944/docs#application-note-protocol-for-dissolving-and-preparing-substance-p-free-acid-solution
https://www.benchchem.com/product/b12430944/docs#application-note-protocol-for-dissolving-and-preparing-substance-p-free-acid-solution
https://www.benchchem.com/product/b12430944?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12430944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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